Cas no 1804695-32-6 (4-(Difluoromethyl)-2-nitropyridine-3-carboxylic acid)

• Product Name: 4-(Difluoromethyl)-2-nitropyridine-3-carboxylic acid
• CAS No: 1804695-32-6
• MF: C₇H₄F₂N₂O₄
• MW: 218.114468574524
• CID: 4847791
• Update Time: 2025-06-08

4-(Difluoromethyl)-2-nitropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-nitropyridine-3-carboxylic acid

• Inchi： 1S/C7H4F2N2O4/c8-5(9)3-1-2-10-6(11(14)15)4(3)7(12)13/h1-2,5H,(H,12,13)
• InChI Key： NEGFHMFFBZUVNN-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=C(C=1C(=O)O)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 268
• XLogP3: 1.2
• Topological Polar Surface Area: 96

Additional information on 4-(Difluoromethyl)-2-nitropyridine-3-carboxylic acid

Comprehensive Overview of 4-(Difluoromethyl)-2-nitropyridine-3-carboxylic acid (CAS No. 1804695-32-6)

In the realm of fine chemicals and pharmaceutical intermediates, 4-(Difluoromethyl)-2-nitropyridine-3-carboxylic acid (CAS No. 1804695-32-6) has garnered significant attention due to its unique structural properties and versatile applications. This compound, characterized by its difluoromethyl and nitropyridine moieties, serves as a critical building block in the synthesis of advanced materials and bioactive molecules. Researchers and industry professionals frequently search for terms like "nitropyridine derivatives", "difluoromethyl compounds", and "carboxylic acid applications", reflecting the growing interest in this chemical entity.

The molecular structure of 4-(Difluoromethyl)-2-nitropyridine-3-carboxylic acid combines a pyridine ring with a nitro group at the 2-position and a carboxylic acid at the 3-position, further enhanced by a difluoromethyl substituent. This configuration imparts distinct electronic and steric properties, making it valuable for medicinal chemistry and agrochemical research. Recent trends in AI-driven drug discovery and sustainable chemistry have amplified the demand for such specialized intermediates, as they enable the development of novel therapeutics and environmentally friendly solutions.

One of the key advantages of 4-(Difluoromethyl)-2-nitropyridine-3-carboxylic acid lies in its role as a precursor for heterocyclic compounds. The nitro group can be selectively reduced to an amine, facilitating the construction of more complex structures like pyridine-based inhibitors or fluorinated pharmaceuticals. Additionally, the carboxylic acid functionality allows for further derivatization through esterification, amidation, or other coupling reactions, aligning with the industry's focus on modular synthesis and high-throughput screening.

From an industrial perspective, the synthesis and scalability of 4-(Difluoromethyl)-2-nitropyridine-3-carboxylic acid are topics of keen interest. Optimizing green chemistry protocols, such as catalytic fluorination or microwave-assisted reactions, can enhance yield and reduce waste. Searches for "cost-effective fluorination methods" and "nitropyridine scale-up" underscore the need for efficient production techniques. Furthermore, the compound's stability under various conditions makes it suitable for long-term storage and global supply chain logistics, addressing concerns raised by pharmaceutical manufacturers and research institutions.

In the context of drug development, 4-(Difluoromethyl)-2-nitropyridine-3-carboxylic acid has shown promise in the design of kinase inhibitors and antimicrobial agents. The difluoromethyl group is particularly noteworthy, as it often improves metabolic stability and bioavailability—a hot topic in preclinical research. Queries like "fluorine in drug design" and "nitropyridine MOA" (mechanism of action) highlight the compound's relevance in modern pharmacology. Its potential applications extend to crop protection, where fluorinated pyridines are explored for their pesticidal activity and environmental persistence.

Quality control and analytical characterization are paramount for 4-(Difluoromethyl)-2-nitropyridine-3-carboxylic acid. Techniques such as HPLC, NMR, and mass spectrometry ensure purity and consistency, meeting the stringent requirements of regulatory agencies. The rise of computational chemistry tools has also enabled better prediction of its physicochemical properties, answering common search queries like "pyridine solubility" and "nitro group reactivity". These advancements support its integration into high-value formulations and custom synthesis projects.

Looking ahead, the demand for 4-(Difluoromethyl)-2-nitropyridine-3-carboxylic acid is expected to grow, driven by innovations in personalized medicine and material science. Its compatibility with click chemistry and bioconjugation techniques opens doors for diagnostic probes and targeted therapies. As the scientific community continues to explore its potential, this compound remains a cornerstone in the intersection of organic synthesis, fluorine chemistry, and life sciences.